Cas no 5946-39-4 (2,3,4,5-Tetrahydro-1H-benzoe1,4diazepine)

• Product Name: 2,3,4,5-Tetrahydro-1H-benzoe1,4diazepine
• CAS No: 5946-39-4
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD03789577
• CID: 85491
• PubChem ID: 2771762
• Update Time: 2025-04-18

2,3,4,5-Tetrahydro-1H-benzoe1,4diazepine Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-Tetrahydro-1H-1,4-benzodiazepine
• 2,3,4,5-TETRAHYDRO-1H-BENZO[E][1,4]DIAZEPINE
• 1H-1,4-Benzodiazepine,2,3,4,5-tetrahydro
• 1H-2,3,4,5-tetrahydro-1,4-benzodiazepine
• 2,3,3',4,4',5,5',6-OCTACB
• 2,3,4,5-TETRAHYDRO-(1H)-1,4-BENZODIAZEPINE
• 2,3,4,5-Tetrahydro-1H benzo[e][1,4]diazepine
• 2,3,4,5-Tetrahydro-1H-1,4-benzo[e]diazepine
• 2,3,4,5-tetrahydro-1H-benzo-[1,4]diazepine
• AS-38475
• AM20040802
• 5946-39-4
• EN300-39371
• 2,3,4,5-Tetrahydro-1H-benzo[1,4]diazepine
• SCHEMBL379799
• tetrahydrobenzo[1,4]diazepine
• PD180117
• AKOS005254212
• DTXSID20378071
• Z382719980
• FT-0678096
• A8362
• MFCD03789577
• CHEMBL323692
• BDBM50052888
• AC-6564
• Q-102437
• MLXBHOCKBUILHN-UHFFFAOYSA-N
• 1H-1,4-Benzodiazepine, 2,3,4,5-tetrahydro-
• BBL100421
• DB-012614
• 2,3,4,5-Tetrahydro-(1H)-benzo[e][1,4]diazepine
• STL554215
• 2,3,4,5-Tetrahydro-1H-benzoe1,4diazepine

• MDL： MFCD03789577
• Inchi： 1S/C9H12N2/c1-2-4-9-8(3-1)7-10-5-6-11-9/h1-4,10-11H,5-7H2
• InChI Key： MLXBHOCKBUILHN-UHFFFAOYSA-N
• SMILES： N1CCNC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 148.10000
• Monoisotopic Mass: 148.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 24.1A^2

Experimental Properties

• Color/Form: Solid
• Density: 1.014
• Melting Point: 96-100 °C
• Boiling Point: 289.7 °C at 760 mmHg
• Flash Point: 176.9 °C
• Refractive Index: 1.53
• PSA: 24.06000
• LogP: 1.66850
• Solubility: Not determined
• Sensitiveness: Air Sensitive

2,3,4,5-Tetrahydro-1H-benzoe1,4diazepine Security Information

• Signal Word：Danger
• Hazard Statement： H314;H318
• Warning Statement： P260;P303+P361+P353;P305+P351+P338;P301+P330+P331;P405;P501
• Hazardous Material transportation number：UN3259
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• Storage Condition：2-8 °C
• Safety Term：8
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines